Cas no 2138562-89-5 (N-(4-hydroxybutan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide)

• Product Name: N-(4-hydroxybutan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide
• CAS No: 2138562-89-5
• MF: C₁₂H₁₇NO₄S
• MW: 271.33268237114
• CID: 6615200
• PubChem ID: 165493764
• Update Time: 2025-08-05

N-(4-hydroxybutan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(4-hydroxybutan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide
• 2138562-89-5
• EN300-1178815

• Inchi： 1S/C12H17NO4S/c1-10(7-8-14)13-18(16,17)9-12(15)11-5-3-2-4-6-11/h2-6,10,13-14H,7-9H2,1H3
• InChI Key： IZGBUZGTDZILNV-UHFFFAOYSA-N
• SMILES： S(CC(C1C=CC=CC=1)=O)(NC(C)CCO)(=O)=O

Computed Properties

• Exact Mass: 271.08782920g/mol
• Monoisotopic Mass: 271.08782920g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.8Ų

Additional information on N-(4-hydroxybutan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide

Introduction to N-(4-hydroxybutan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide (CAS No. 2138562-89-5)

N-(4-hydroxybutan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its unique CAS number 2138562-89-5, belongs to a class of molecules that exhibit promising biological activities. The structural features of this molecule, particularly its N-(4-hydroxybutan-2-yl) and 2-oxo-2-phenylethane-1-sulfonamide moieties, make it a subject of intense research interest for potential therapeutic applications.

The N-(4-hydroxybutan-2-yl) group introduces a hydrophilic character to the molecule, which is often crucial for drug-like properties such as solubility and bioavailability. This hydroxylated side chain can also participate in hydrogen bonding interactions, which are essential for binding to biological targets. On the other hand, the 2-oxo-2-phenylethane-1-sulfonamide part of the structure contributes to the molecule's rigidity and stability, making it a suitable candidate for further derivatization and optimization.

In recent years, there has been a growing interest in developing novel sulfonamide derivatives due to their diverse biological activities. Sulfonamides are known for their antimicrobial, anti-inflammatory, and anticancer properties. The presence of the sulfonamide group in N-(4-hydroxybutan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide suggests that it may possess similar pharmacological effects. Moreover, the 4-hydroxybutanoyl moiety adds an additional layer of complexity, which could influence the compound's interaction with biological targets.

Recent studies have highlighted the importance of structure-based drug design in optimizing the efficacy and safety of pharmaceutical compounds. Computational modeling and molecular dynamics simulations have been instrumental in understanding the binding mechanisms of such molecules. In the case of N-(4-hydroxybutan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide, these techniques have helped researchers predict potential binding sites on target proteins and design analogs with improved binding affinities.

The pharmaceutical industry has been actively exploring sulfonamide derivatives as potential lead compounds for drug development. The versatility of sulfonamides allows for modifications at various positions in the molecule, enabling fine-tuning of their biological activities. For instance, replacing the phenyl ring with other aromatic or heterocyclic systems could alter the compound's pharmacokinetic properties and target specificity. Such modifications are crucial for developing drugs with minimal side effects and enhanced therapeutic outcomes.

One of the most exciting aspects of N-(4-hydroxybutan-2-yl)-2-oxo-2-phenylethane-1-sulfonamide is its potential application in neurological disorders. Preliminary research suggests that sulfonamide derivatives may interact with neurotransmitter receptors and ion channels, making them candidates for treating conditions such as epilepsy and Alzheimer's disease. The hydroxyl group in the 4-hydroxybutanoyl moiety could play a key role in modulating these interactions, thereby providing a novel therapeutic approach.

Another area where this compound shows promise is in anti-inflammatory therapy. Chronic inflammation is a hallmark of many diseases, including cancer and autoimmune disorders. Sulfonamides have been shown to inhibit inflammatory pathways by modulating enzyme activity and signaling cascades. The unique structure of N-(4-hydroxybutan-2-y l)-2 oxo - 2 phenylethan e - 1 sulf on am ide suggests that it may be able to interfere with key inflammatory mediators, offering a new strategy for managing these conditions.

The synthesis of N-(4-hydroxybutan - 2 - yl ) - 2 ox o - 2 phen ylethan e - 1 sulf on am ide involves multiple steps that require precise control over reaction conditions. Advanced synthetic techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have been employed to construct the complex core structure efficiently. The purity and yield of these reactions are critical for obtaining high-quality material suitable for further biological testing.

In conclusion, N-(4-hydroxybutan - 2 - yl ) - 2 ox o - 2 phen ylethan e - 1 sulf on am ide (CAS No. 2138562 -89 -5) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features make it an attractive candidate for further research into neurological disorders, anti-inflammatory therapies, and other therapeutic areas. As our understanding of molecular interactions continues to grow, compounds like this one will play a crucial role in shaping the future of drug development.